Cas no 20619-80-1 (L-Homocysteine,S-[2-(acetylamino)-2-carboxyethyl]- (9CI))

• Product Name: L-Homocysteine,S-[2-(acetylamino)-2-carboxyethyl]- (9CI)
• CAS No: 20619-80-1
• MF: C₉H₁₆N₂O₅S
• MW: 264.298741340637
• CID: 270022
• PubChem ID: 152314
• Update Time: 2025-04-19

L-Homocysteine,S-[2-(acetylamino)-2-carboxyethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine,S-[2-(acetylamino)-2-carboxyethyl]- (9CI)
• (2S)-4-(2-acetamido-2-carboxyethyl)sulfanyl-2-aminobutanoic acid
• Nac-cysta
• NAc-Cystathionine
• N-Acetylcystathionin
• N-Acetylcystathionine
• N-Monoacetylcystathionine
• 20619-80-1
• SCHEMBL19469426
• CHEBI:88610
• S-(L-2-(Acetylamino)-2-carboxyethyl)-L-homocysteine
• DTXSID50942805
• NS00124835
• Q27160500
• S-{2-Carboxy-2-[(1-hydroxyethylidene)amino]ethyl}homocysteine
• L-Homocysteine, S-(2-(acetylamino)-2-carboxyethyl)-
• (2S)-2-AMINO-4-[(2-CARBOXY-2-ACETAMIDOETHYL)SULFANYL]BUTANOIC ACID
• S-(2-(acetylamino)-2-carboxyethyl)-L-Homocysteine

• Inchi： 1S/C9H16N2O5S/c1-5(12)11-7(9(15)16)4-17-3-2-6(10)8(13)14/h6-7H,2-4,10H2,1H3,(H,11,12)(H,13,14)(H,15,16)/t6-,7?/m0/s1
• InChI Key： QWACVTVBTRSCRL-PKPIPKONSA-N
• SMILES： S(CC(C(=O)O)NC(C)=O)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 264.07800
• Monoisotopic Mass: 264.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 155.02000
• LogP: 0.20210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives